Cas no 206879-83-6 ((6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol)
206879-83-6 structure
Product Name:(6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol
CAS No:206879-83-6
MF:C11H13BrO3
MW:273.123122930527
CID:1399560
PubChem ID:10564151
Update Time:2025-04-20
(6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol
- 206879-83-6
- DTXSID70441845
- (6-Bromo-2,2-dimethyl-2H,4H-1,3-benzodioxin-8-yl)methanol
- SCHEMBL2616010
-
- Inchi: 1S/C11H13BrO3/c1-11(2)14-6-8-4-9(12)3-7(5-13)10(8)15-11/h3-4,13H,5-6H2,1-2H3
- InChI Key: CUZIYYVKMMQJRY-UHFFFAOYSA-N
- SMILES: BrC1C=C(CO)C2=C(C=1)COC(C)(C)O2
Computed Properties
- Exact Mass: 272.00479
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
(6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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